(2S)-2-[(2-chloropyridin-4-yl)formamido]-N-ethyl-N,3-dimethylbutanamide

• IUPAC Name: 2-chloro-N-[(2S)-1-[ethyl(methyl)amino]-3-methyl-1-oxobutan-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H20ClN3O2/c1-5-18(4)14(20)12(9(2)3)17-13(19)10-6-7-16-11(15)8-10/h6-9,12H,5H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key: WWQWLSUBPWJYTN-LBPRGKRZSA-N
• Canonical SMILES: CCN(C)C(=O)C(C(C)C)NC(=O)C1=CC(=NC=C1)Cl
• Isomeric SMILES: CCN(C)C(=O)[C@H](C(C)C)NC(=O)C1=CC(=NC=C1)Cl
• Molecular Formula: C14H20ClN3O2
• Molecular Weight: 297.78 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, catalysts, temperature, pressure, and other relevant factors.

Molecular Structure Analysis

This involves the use of various spectroscopic techniques (like NMR, IR, UV-Vis, etc.) and other methods (like X-ray crystallography) to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes, including its reactivity with other substances, its stability, and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and others. It also involves studying the compound’s chemical properties like acidity or basicity, electrophilicity or nucleophilicity, and others.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on the organism.

Safety and Hazards

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Future Directions

This involves speculating on potential future research directions, applications of the compound, and areas that need further investigation.